Cas no 403860-64-0 (3-amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 3-amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 403860-64-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD19288576
• CID: 1082198
• PubChem ID: 21974609
• Update Time: 2025-05-21

3-amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-methyl-3,4-dihydroquinolin-2(1H)-one
• 3-amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one
• 403860-64-0
• EN300-266893
• G71820
• CHEMBL4591627
• 3-amino-1-methyl-3,4-dihydroquinolin-2-one

• MDL： MFCD19288576
• Inchi： 1S/C10H12N2O/c1-12-9-5-3-2-4-7(9)6-8(11)10(12)13/h2-5,8H,6,11H2,1H3
• InChI Key： YZYJYCPYUXPNPE-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC=CC=2N1C)N

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 3-amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one

Compound CAS No. 403860-64-0: 3-Amino-1-Methyl-1,2,3,4-Tetrahydroquinolin-2-One

3-Amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one, also known by its CAS registry number CAS No. 403860-64-0, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are derivatives of quinoline with a partially hydrogenated ring system. The presence of an amino group (-NH₂) and a methyl group (-CH₃) in its structure introduces unique chemical properties and functional versatility.

The synthesis of 3-amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one typically involves multi-step organic reactions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess. Researchers have employed transition metal catalysts, such as palladium and rhodium complexes, to facilitate key steps like C-N bond formation and hydrogenation processes. These methods not only enhance the yield but also improve the overall sustainability of the synthesis pathway.

In terms of pharmacological activity, 3-amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one has shown promising results in preclinical studies. It exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, recent studies have highlighted its potential as a neuroprotective agent due to its ability to modulate oxidative stress pathways and protect against neuronal damage.

The structural uniqueness of this compound makes it an attractive candidate for drug design. The tetrahydroquinoline framework serves as a scaffold for various functional groups that can be tailored to target specific biological pathways. For instance, researchers have explored the substitution of the amino group with other moieties to enhance bioavailability and efficacy in treating conditions such as chronic inflammation and neurodegenerative diseases.

Moreover, the application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These computational studies complement experimental findings and guide further optimization efforts.

In conclusion, 3-amino-1-methyl-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 403860-64-) stands out as a valuable molecule with diverse applications in both academic research and industrial settings. Its synthesis methodologies continue to evolve with advancements in catalytic technologies and green chemistry practices. As research progresses further into its pharmacological profiles and therapeutic potentials, this compound is poised to play a pivotal role in developing innovative treatments for various medical conditions.